Cas no 38942-70-0 (Daunorubicin semicarbazone HCl)

Daunorubicin semicarbazone HCl structure
38942-70-0 structure
Product name:Daunorubicin semicarbazone HCl
CAS No:38942-70-0
MF:C28H33ClN4O10
MW:621.035426855087
CID:924056
PubChem ID:54612502

Daunorubicin semicarbazone HCl Chemical and Physical Properties

Names and Identifiers

    • Daunorubicin semicarbazone HCl
    • NSC 143114
    • Daunorubicin semicarbazone hydrochloride
    • 38942-70-0
    • NSC143114
    • NSC-143114
    • Daunomycin 3-semicarbazone hydrochloride
    • Daunomycin semicarbazone hydrochloride
    • Hydrazinecarboxamide,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl)oxy]-1,2,3,4,6,11-hexahydro-2,5,12-trihydroxy-7-methoxy-6,11-dioxo-2-naphthacenyl]ethylidene]-, monohydrochloride, (2S-cis)-
    • Inchi: InChI=1S/C28H32N4O10.ClH/c1-10-22(33)14(29)7-17(41-10)42-16-9-28(39,11(2)31-32-27(30)38)8-13-19(16)26(37)21-20(24(13)35)23(34)12-5-4-6-15(40-3)18(12)25(21)36;/h4-6,10,14,16-17,22,33,35,37,39H,7-9,29H2,1-3H3,(H3,30,32,38);1H/b31-11-;/t10?,14?,16-,17?,22?,28-;/m0./s1
    • InChI Key: OKPWKQIZJPIRLZ-CONNQBJKSA-N
    • SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=NNC(=O)N)C)O)N)O.Cl

Computed Properties

  • Exact Mass: 620.1885210g/mol
  • Monoisotopic Mass: 620.1885210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 5
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 236Ų

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